Cas no 6282-16-2 (1-(2,4-dinitrophenoxy)-4-methyl-2-nitrobenzene)

• Product Name: 1-(2,4-dinitrophenoxy)-4-methyl-2-nitrobenzene
• CAS No: 6282-16-2
• MF: C₁₃H₉N₃O₇
• MW: 319.226463079453
• CID: 1647365
• PubChem ID: 221408
• Update Time: 2025-04-21

1-(2,4-dinitrophenoxy)-4-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenoxy)-4-methyl-2-nitrobenzene
• ARONIS017707
• STK021921
• BAS 00606425
• (2,4-dinitro-phenyl)-(4-iodo-phenyl)-amine
• 4-Iodphenyl-2,4-dinitrophenylamin
• AC1Q1X4S
• (2,4-Dinitro-phenyl)-(4-jod-phenyl)-amin
• AKOS000285983
• ZINC04561001
• AC1MJHTK
• (2,4-dinitro-phenyl)-(4-methyl-2-nitro-phenyl)-ether
• MCULE-1466631944
• 4'-Jod-2.4-dinitro-diphenylamin
• (2,4-Dinitro-phenyl)-(4-methyl-2-nitro-phenyl)-aether
• 4'-Jod-2.4-dinitro-diphenylamin;4-Iodphenyl-2,4-dinitrophenylamin;
• 6282-16-2
• NSC-5970
• DTXSID10978509
• 1-(4-METHYL-2-NITROPHENOXY)-2,4-DINITROBENZENE
• NSC5970

• Inchi： 1S/C13H9N3O7/c1-8-2-4-12(10(6-8)15(19)20)23-13-5-3-9(14(17)18)7-11(13)16(21)22/h2-7H,1H3
• InChI Key： IGUZGDCCALKUAT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04400
• Monoisotopic Mass: 319.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 434.5°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.648
• PSA: 146.69000
• LogP: 5.08150